Cas no 153398-67-5 (Ethanone, 2-bromo-1-(4-fluoro-3-nitrophenyl)-)

• Product Name: Ethanone, 2-bromo-1-(4-fluoro-3-nitrophenyl)-
• CAS No: 153398-67-5
• MF: C₈H₅BrFNO₃
• MW: 262.032604932785
• CID: 3798864
• PubChem ID: 53416616
• Update Time: 2025-04-22

Ethanone, 2-bromo-1-(4-fluoro-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(4-fluoro-3-nitrophenyl)-
• SY354849
• 2-BROMO-1-(4-FLUORO-3-NITROPHENYL)ETHANONE
• 153398-67-5
• 2-Bromo-1-(4-fluoro-3-nitrophenyl)ethan-1-one
• SCHEMBL16132076

• Inchi： 1S/C8H5BrFNO3/c9-4-8(12)5-1-2-6(10)7(3-5)11(13)14/h1-3H,4H2
• InChI Key： MLXCTIXPBRLFAI-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(F)C([N+]([O-])=O)=C1)CBr

Computed Properties

• Exact Mass: 260.94368Da
• Monoisotopic Mass: 260.94368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9Ų